![molecular formula C5H9NO2S B6183718 rac-(1R,5S)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione CAS No. 2624108-95-6](/img/new.no-structure.jpg)
rac-(1R,5S)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione
Overview
Description
rac-(1R,5S)-6lambda6-thia-3-azabicyclo[320]heptane-6,6-dione is a bicyclic compound featuring a unique combination of sulfur and nitrogen atoms within its structure
Preparation Methods
The synthesis of rac-(1R,5S)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione typically involves the reaction of appropriate precursors under specific conditions. One common method involves the cyclization of a suitable precursor containing sulfur and nitrogen functionalities. The reaction conditions often include the use of a strong base and an appropriate solvent to facilitate the cyclization process . Industrial production methods may involve optimizing these reaction conditions to achieve higher yields and purity.
Chemical Reactions Analysis
rac-(1R,5S)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide and reducing agents like sodium borohydride . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can lead to the formation of thiols or amines .
Scientific Research Applications
This compound has several scientific research applications. In chemistry, it serves as a building block for the synthesis of more complex molecules. In biology, it can be used to study the interactions of sulfur and nitrogen-containing compounds with biological systems . Additionally, in the industry, it can be used in the production of specialty chemicals and materials .
Mechanism of Action
The mechanism of action of rac-(1R,5S)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione involves its interaction with specific molecular targets. The sulfur and nitrogen atoms within the compound can form bonds with various biological molecules, influencing their activity . The pathways involved may include the modulation of enzyme activity or the alteration of cellular signaling processes .
Comparison with Similar Compounds
Properties
CAS No. |
2624108-95-6 |
|---|---|
Molecular Formula |
C5H9NO2S |
Molecular Weight |
147.2 |
Purity |
95 |
Origin of Product |
United States |
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